2,6-dimethyl (2R,4s,6S)-4-hydroxypiperidine-2,6-dicarboxylate
Overview
Description
2,6-dimethyl (2R,4s,6S)-4-hydroxypiperidine-2,6-dicarboxylate is a useful research compound. Its molecular formula is C9H15NO5 and its molecular weight is 217.2. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,6-dimethyl (2R,4s,6S)-4-hydroxypiperidine-2,6-dicarboxylate involves the protection of piperidine, followed by the addition of two carboxylic acid groups to the protected piperidine ring. The final step involves the removal of the protecting group to yield the target compound.", "Starting Materials": ["2,6-dimethylpiperidine", "diethyl malonate", "p-toluenesulfonic acid", "methanol", "sodium hydroxide", "acetic anhydride", "hydrochloric acid", "sodium bicarbonate", "ethyl acetate", "water"], "Reaction": ["Protection of piperidine using acetic anhydride and hydrochloric acid to yield 2,6-dimethylpiperidine diacetate", "Addition of diethyl malonate to the protected piperidine ring using p-toluenesulfonic acid as a catalyst to yield (2R,4s,6S)-2,6-dimethyl-4-carboxypiperidine-2,6-dicarboxylic acid diethyl ester", "Hydrolysis of the diethyl ester using sodium hydroxide to yield (2R,4s,6S)-4-carboxypiperidine-2,6-dicarboxylic acid", "Methylation of the carboxylic acid using methanol and sulfuric acid to yield (2R,4s,6S)-4-methylcarboxypiperidine-2,6-dicarboxylic acid", "Reduction of the carboxylic acid using sodium borohydride to yield (2R,4s,6S)-4-hydroxypiperidine-2,6-dicarboxylic acid", "Esterification of the hydroxyl group using diethyl carbonate and p-toluenesulfonic acid to yield 2,6-dimethyl (2R,4s,6S)-4-hydroxypiperidine-2,6-dicarboxylate", "Deprotection of the piperidine using sodium bicarbonate and ethyl acetate to yield the target compound"] } | |
CAS No. |
26784-23-6 |
Molecular Formula |
C9H15NO5 |
Molecular Weight |
217.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
